Cas no 2680862-67-1 (2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2680862-67-1
• MF: C₉H₇F₃N₂O₄S
• MW: 296.223091363907
• CID: 5635918
• PubChem ID: 165921666
• Update Time: 2025-06-13

2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid
• EN300-28289427
• 2680862-67-1
• 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H7F3N2O4S/c1-2-3-18-8(17)14-7-13-4(6(15)16)5(19-7)9(10,11)12/h2H,1,3H2,(H,15,16)(H,13,14,17)
• InChI Key： PLBDNGQWLIRWMB-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC(C(=O)O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 296.00786237g/mol
• Monoisotopic Mass: 296.00786237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680862-67-1)

2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680862-67-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoromethyl group and a carboxylic acid moiety in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and lipophilicity. These attributes are particularly valuable in the design of pharmaceutical intermediates and agrochemicals. Researchers have shown growing interest in CAS No. 2680862-67-1 as a potential building block for synthesizing novel bioactive molecules. Its thiazole core is often associated with antimicrobial, anti-inflammatory, and anticancer activities, making it a hotspot in drug discovery.

The compound's prop-2-en-1-yloxy carbonylamino side chain further enhances its versatility. This functional group is frequently employed in click chemistry and polymer science, enabling the creation of advanced materials with tailored properties. Given the rising popularity of green chemistry and sustainable synthesis, 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid aligns well with modern trends, as it can be incorporated into eco-friendly catalytic processes.

From an industrial perspective, CAS No. 2680862-67-1 is often discussed in the context of high-value fine chemicals. Its synthesis typically involves multi-step reactions, including amide coupling and heterocyclization, which are areas of active research. The compound's trifluoromethyl group is particularly noteworthy, as it is a common motif in FDA-approved drugs and crop protection agents. This has led to increased inquiries about its synthetic routes and scalability in online forums and scientific databases.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. The thiazole scaffold in 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid could serve as a linker or warhead in these bifunctional molecules, which are designed to degrade disease-causing proteins. This application has sparked discussions in biopharmaceutical communities and academic research circles.

In summary, 2-{(prop-2-en-1-yloxy)carbonylamino}-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680862-67-1) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a subject of ongoing investigation. As the fields of medicinal chemistry and material science continue to evolve, this compound is likely to remain at the forefront of innovation, addressing key challenges in drug design and sustainable technology.